Cas no 926922-41-0 (tert-Butyl 4-bromo-5-methyl-1H-indazole-1-carboxylate)

• Product Name: tert-Butyl 4-bromo-5-methyl-1H-indazole-1-carboxylate
• CAS No: 926922-41-0
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• MDL: MFCD16628190
• CID: 1974597
• PubChem ID: 53395475
• Update Time: 2025-04-21

tert-Butyl 4-bromo-5-methyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-bromo-5-methylindazole-1-carboxylate
• 4-Bromo-5-methyl-1H-indazole,N1-BOC protected
• TERT-BUTYL 4-BROMO-5-METHYL-1H-INDAZOLE-1-CARBOXYLATE
• C-2514
• KB-105746
• Y4721
• RP06893
• 5-methyl-4-bromo-N-(tert-butoxycarbonyl)-indazole
• tert-butyl 4-bromo-5-methyl-1H-indazol-1-carboxylate
• TERT-BUTYL4-BROMO-5-METHYL-1H-INDAZOLE-1-CARBOXYLATE
• AKOS025393460
• D79748
• J-524689
• tert-Butyl 4-bromo-5-methyl-1H-indazole-1-carboxylate, 4-Bromo-1-(tert-butoxycarbonyl)-5-methyl-1H-indazole
• DA-19361
• CS-0313794
• MFCD16628190
• 926922-41-0
• DTXSID30694158
• BMB92241
• PS-7082
• 4-Bromo-5-methyl-1H-indazole, N1-BOC protected
• tert-Butyl 4-bromo-5-methyl-1H-indazole-1-carboxylate

• MDL： MFCD16628190
• Inchi： 1S/C13H15BrN2O2/c1-8-5-6-10-9(11(8)14)7-15-16(10)12(17)18-13(2,3)4/h5-7H,1-4H3
• InChI Key： GQRYROVGFBSASA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1C=NN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.03169g/mol
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles